2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide

• Molecular Formula: C17H17N3O6S2
• Molecular Weight: 423.5 g/mol
• IUPAC Name: N-[3-[methyl(methylsulfonyl)amino]phenyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H17N3O6S2/c1-19(27(2,23)24)13-7-5-6-12(10-13)18-16(21)11-20-17(22)14-8-3-4-9-15(14)28(20,25)26/h3-10H,11H2,1-2H3,(H,18,21)
• InChI Key: BATYZCJRKGBJEJ-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC(=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O)S(=O)(=O)C

Description

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide, also known as MBPA, is a synthetic compound that has been widely studied for its potential applications in scientific research. MBPA is a member of the benzisothiazolone family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide is not fully understood, but it is believed to act on a variety of molecular targets. This compound has been shown to inhibit the activity of certain enzymes, including histone deacetylases and carbonic anhydrases, which are involved in a variety of cellular processes. This compound has also been shown to modulate the activity of certain ion channels, including the NMDA receptor, which is involved in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. In addition to its effects on enzymes and ion channels, this compound has been shown to modulate the expression of certain genes and proteins. This compound has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as arthritis. Additionally, this compound has been shown to have antioxidant effects and may be useful in the prevention of oxidative stress-related diseases such as cardiovascular disease and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. Additionally, this compound has been extensively studied and its biochemical and physiological effects are well-characterized. However, one limitation of using this compound in lab experiments is that it may have off-target effects, meaning that it may affect molecular targets other than those it was intended to affect. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide. One area of research could be the development of new drugs based on the structure of this compound. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its effects on various molecular targets. Finally, research could be conducted to determine the potential therapeutic applications of this compound in various diseases and conditions.

Synthesis Methods

The synthesis of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide involves the reaction of 2-aminothiophenol with 3-nitrobenzoyl chloride to form 2-(3-nitrobenzoyl)thiophenol. The nitro group is then reduced to an amino group using palladium on carbon and hydrogen gas. The resulting compound is then reacted with N-(3-aminophenyl)acetamide to form this compound.

Scientific Research Applications

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has been studied for its potential applications in a variety of scientific fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to have anti-tumor effects and may be useful in the development of new cancer therapies. In drug discovery, this compound has been used as a lead compound for the development of new drugs.